Bicyclol
Bicyclol
Bicyclol is under investigation in clinical trial NCT02944552 (The Multi Center, Randomized, Double-blind, Positive Controlled Study of Bicyclol in the Treatment of Acute DILI).
Bicyclol is a natural product found in Aspergillus flavus and Isatis tinctoria with data available.
Bicyclol is a natural product found in Aspergillus flavus and Isatis tinctoria with data available.
Brand Name:
Vulcanchem
CAS No.:
118159-48-1
VCID:
VC0521208
InChI:
InChI=1S/C19H18O9/c1-22-11-4-9(6-20)13(17-15(11)25-7-27-17)14-10(19(21)24-3)5-12(23-2)16-18(14)28-8-26-16/h4-5,20H,6-8H2,1-3H3
SMILES:
COC1=C2C(=C(C(=C1)CO)C3=C4C(=C(C=C3C(=O)OC)OC)OCO4)OCO2
Molecular Formula:
C19H18O9
Molecular Weight:
390.3 g/mol
Bicyclol
CAS No.: 118159-48-1
Cat. No.: VC0521208
Molecular Formula: C19H18O9
Molecular Weight: 390.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Bicyclol is under investigation in clinical trial NCT02944552 (The Multi Center, Randomized, Double-blind, Positive Controlled Study of Bicyclol in the Treatment of Acute DILI). Bicyclol is a natural product found in Aspergillus flavus and Isatis tinctoria with data available. |
|---|---|
| CAS No. | 118159-48-1 |
| Molecular Formula | C19H18O9 |
| Molecular Weight | 390.3 g/mol |
| IUPAC Name | methyl 4-[5-(hydroxymethyl)-7-methoxy-1,3-benzodioxol-4-yl]-7-methoxy-1,3-benzodioxole-5-carboxylate |
| Standard InChI | InChI=1S/C19H18O9/c1-22-11-4-9(6-20)13(17-15(11)25-7-27-17)14-10(19(21)24-3)5-12(23-2)16-18(14)28-8-26-16/h4-5,20H,6-8H2,1-3H3 |
| Standard InChI Key | KXMTXZACPVCDMH-UHFFFAOYSA-N |
| SMILES | COC1=C2C(=C(C(=C1)CO)C3=C4C(=C(C=C3C(=O)OC)OC)OCO4)OCO2 |
| Canonical SMILES | COC1=C2C(=C(C(=C1)CO)C3=C4C(=C(C=C3C(=O)OC)OC)OCO4)OCO2 |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator